3-amino-N-[[4-(diethylsulfamoyl)phenyl]methyl]pyrazine-2-carboxamide

• IUPAC Name: 3-amino-N-[[4-(diethylsulfamoyl)phenyl]methyl]pyrazine-2-carboxamide
• InChI: InChI=1S/C16H21N5O3S/c1-3-21(4-2)25(23,24)13-7-5-12(6-8-13)11-20-16(22)14-15(17)19-10-9-18-14/h5-10H,3-4,11H2,1-2H3,(H2,17,19)(H,20,22)
• InChI Key: MDHNKISNYJAFBH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)CNC(=O)C2=NC=CN=C2N
• Molecular Formula: C16H21N5O3S
• Molecular Weight: 363.4 g/mol

Description

3-amino-N-[[4-(diethylsulfamoyl)phenyl]methyl]pyrazine-2-carboxamide is a novel compound that has gained considerable attention in the field of medicinal chemistry. This compound has been synthesized and studied for its potential use in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 3-amino-N-[[4-(diethylsulfamoyl)phenyl]methyl]pyrazine-2-carboxamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, it has been shown to inhibit the production of inflammatory cytokines, thereby reducing inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and have neuroprotective effects. Additionally, it has been shown to have antioxidant properties and to inhibit the production of reactive oxygen species.

Advantages and Limitations for Lab Experiments

One advantage of using 3-amino-N-[[4-(diethylsulfamoyl)phenyl]methyl]pyrazine-2-carboxamide in lab experiments is its potential use in the treatment of cancer and inflammatory diseases. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in the treatment of these diseases.

Future Directions

There are several future directions for the study of 3-amino-N-[[4-(diethylsulfamoyl)phenyl]methyl]pyrazine-2-carboxamide. One direction is to further study its mechanism of action in order to optimize its use in the treatment of cancer and inflammatory diseases. Additionally, it could be studied for its potential use in the treatment of other diseases such as neurodegenerative diseases. Finally, it could be studied for its potential use as a diagnostic tool for certain diseases.

Synthesis Methods

The synthesis of 3-amino-N-[[4-(diethylsulfamoyl)phenyl]methyl]pyrazine-2-carboxamide involves the reaction of 4-(diethylsulfamoyl)benzaldehyde with 2-amino-3-cyanopyrazine in the presence of a base. The resulting product is then treated with acetic anhydride to yield the final compound.

Scientific Research Applications

3-amino-N-[[4-(diethylsulfamoyl)phenyl]methyl]pyrazine-2-carboxamide has been studied for its potential use in the treatment of cancer, inflammation, and other diseases. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has anti-inflammatory properties and has been studied for the treatment of inflammatory diseases such as rheumatoid arthritis.